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Nirogacestat Safety Profile Overview

Adverse Event
Incidence
(Grade 1-2)

Incidence (Grade 3-
4)

Characteristics & Management

Diarrhea [1] [2] 84% (Most
frequent) [3]

Less frequent (Grade
3: 16%) [4]

Most common AE; manageable
with antidiarrheals; may require

dose modification [2].

Nausea [1] [2] 54% [3] Not Specified Generally low grade [3].

Fatigue [1] [2] 51% [3] Not Specified -

Ovarian Toxicity [3] [2] 38% (of

female
patients) [1]

Not Specified Includes amenorrhea, premature

menopause; mostly reversible
(74% resolution rate) [3] [2].

Rash [2] Common [2] Not Specified -

Hypophosphatemia [4]

[2]

29% [1] 47% (Grade 3) in a

Phase II study [4]

Considered a class effect of GSIs;

requires monitoring and
supplementation [4] [2].
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Adverse Event
Incidence
(Grade 1-2)

Incidence (Grade 3-
4)

Characteristics & Management

Stomatitis [2] Common [2] Not Specified -

Headache [2] 23% [1] Not Specified -

Non-Melanoma Skin
Cancer [1] [2]

- 5 cases reported

over 4 years (BCC,
SCC) [1]

Requires pretreatment and

periodic dermatologic evaluation
[2].

Hepatotoxicity [2] - Grade 3-4 (Led to
dosage

modifications) [2]

Presents as elevated ALT/AST;
requires regular monitoring [2].

Experimental Protocols & Key Findings

The safety data for Nirogacestat is primarily derived from the Phase 3 DeFi trial (NCT03785964), a

global, multicenter, randomized, double-blind, placebo-controlled study [3] [5] [1].

Patient Population: The trial enrolled 142 adult patients with progressing desmoid tumors, defined
by RECIST v1.1 criteria showing ≥20% tumor growth within 12 months of screening. Patients were

stratified by tumor location and randomized 1:1 to receive either Nirogacestat (150 mg twice daily) or
a placebo [3] [1] [6].

Safety Assessment Methodology: Safety was evaluated by continuously monitoring and recording
treatment-emergent adverse events (TEAEs). The severity of AEs was graded according to the

National Cancer Institute's Common Terminology Criteria for Adverse Events (CTCAE). Laboratory
parameters (including liver enzymes, phosphate, and potassium levels) were also regularly assessed

[1] [2].
Long-Term Safety Findings: Long-term follow-up data (median treatment duration of 33.6 months)

confirmed that the frequency and severity of most TEAEs decreased after the first year of treatment.
Dose reductions and discontinuations due to AEs were infrequent after the initial treatment period [1]

[7].

The following diagram illustrates the mechanism of action of Gamma-Secretase Inhibitors like Nirogacestat,

which is key to understanding both their efficacy and their on-target toxicities.
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Comparative GSI Landscape

While a direct, data-driven safety comparison is not available from the search results, here is a qualitative

overview of the GSI landscape in desmoid tumors:

Nirogacestat: As shown in the table above, it has a well-characterized and generally manageable

safety profile. The most notable on-target toxicities are diarrhea, hypophosphatemia, and ovarian
toxicity, which are linked to the inhibition of the Notch signaling pathway [3] [4] [8].

AL102: This is another GSI in development for desmoid tumors (e.g., in the Phase 2/3 RINGSIDE
trial) [8]. However, the search results do not provide detailed, quantitative safety data from its clinical

trials, making a head-to-head comparison impossible at this time.
Historical GSIs (e.g., for Alzheimer's disease): Earlier GSIs like semagacestat and avagacestat
were developed for Alzheimer's disease but failed in clinical trials due to severe toxicities. These
included significant skin cancers, gastrointestinal issues, and infections, which were attributed to non-

selective inhibition of Notch and other pathways [5]. Nirogacestat's development for oncology
suggests a potentially different risk-benefit profile in this patient population.
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Key Takeaways for Researchers

On-Target Toxicity Profile: The safety data for Nirogacestat consistently point to AEs (diarrhea,
ovarian effects, skin issues) that are mechanistically linked to Notch pathway inhibition [8]. This is a

critical consideration for the development of this drug class.
Manageability: Most AEs with Nirogacestat are low-grade, occur early in treatment, and can be

managed with supportive care and dose modifications, allowing for long-term administration [1] [2].
Data Gap for Direct Comparison: A comprehensive, quantitative safety comparison with other GSIs

like AL102 will require access to clinical trial data that is not currently available in the public domain.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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